2,4-Diamino-6-hydroxypyrimidine
2,4-Diamino-6-hydroxypyrimidine
2,4-Diamino-6-hydroxypyrimidine (DAHP) is a selective, specific inhibitor of GTP cyclohydrolase I, the rate limiting step for de novo pterin synthesis. In HUVEC cells, the IC50 for inhibition of BH4 biosynthesis is about 0.3 mM. DAHP can be used to effectively block NO production in several cell types.
Brand Name:
Vulcanchem
CAS No.:
56-06-4
VCID:
VC20784303
InChI:
InChI=1S/C4H6N4O/c5-2-1-3(9)8-4(6)7-2/h1H,(H5,5,6,7,8,9)
SMILES:
C1=C(N=C(NC1=O)N)N
Molecular Formula:
C4H6N4O
Molecular Weight:
126.12 g/mol
2,4-Diamino-6-hydroxypyrimidine
CAS No.: 56-06-4
Cat. No.: VC20784303
Molecular Formula: C4H6N4O
Molecular Weight: 126.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,4-Diamino-6-hydroxypyrimidine (DAHP) is a selective, specific inhibitor of GTP cyclohydrolase I, the rate limiting step for de novo pterin synthesis. In HUVEC cells, the IC50 for inhibition of BH4 biosynthesis is about 0.3 mM. DAHP can be used to effectively block NO production in several cell types. |
|---|---|
| CAS No. | 56-06-4 |
| Molecular Formula | C4H6N4O |
| Molecular Weight | 126.12 g/mol |
| IUPAC Name | 2,4-diamino-1H-pyrimidin-6-one |
| Standard InChI | InChI=1S/C4H6N4O/c5-2-1-3(9)8-4(6)7-2/h1H,(H5,5,6,7,8,9) |
| Standard InChI Key | SWELIMKTDYHAOY-UHFFFAOYSA-N |
| Isomeric SMILES | C1=C(NC(=NC1=O)N)N |
| SMILES | C1=C(N=C(NC1=O)N)N |
| Canonical SMILES | C1=C(NC(=NC1=O)N)N |
| Appearance | Assay:≥98%A crystalline solid |
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